Cas no 2680718-16-3 (tert-butyl N-1-(5-bromo-2-methylphenyl)cyclopropylcarbamate)

Tert-butyl N-1-(5-bromo-2-methylphenyl)cyclopropylcarbamate is a specialized organic compound featuring a cyclopropylcarbamate moiety linked to a brominated and methyl-substituted phenyl ring. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex molecules with cyclopropane or aryl halide functionalities. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling controlled synthetic transformations. The bromine substituent offers versatility for further functionalization via cross-coupling reactions. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a practical choice for research and development applications requiring precise molecular modifications.
tert-butyl N-1-(5-bromo-2-methylphenyl)cyclopropylcarbamate structure
2680718-16-3 structure
Product Name:tert-butyl N-1-(5-bromo-2-methylphenyl)cyclopropylcarbamate
CAS No:2680718-16-3
MF:C15H20BrNO2
MW:326.228803634644
CID:5622131
PubChem ID:165922836
Update Time:2025-05-20

tert-butyl N-1-(5-bromo-2-methylphenyl)cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

    • A1-59511
    • 2680718-16-3
    • EN300-28294811
    • tert-butyl N-[1-(5-bromo-2-methylphenyl)cyclopropyl]carbamate
    • tert-Butyl (1-(5-bromo-2-methylphenyl)cyclopropyl)carbamate
    • tert-butyl N-1-(5-bromo-2-methylphenyl)cyclopropylcarbamate
    • Inchi: 1S/C15H20BrNO2/c1-10-5-6-11(16)9-12(10)15(7-8-15)17-13(18)19-14(2,3)4/h5-6,9H,7-8H2,1-4H3,(H,17,18)
    • InChI Key: LZJNGFMPHCNFGT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C)=C(C=1)C1(CC1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 325.06774g/mol
  • Monoisotopic Mass: 325.06774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 38.3Ų

tert-butyl N-1-(5-bromo-2-methylphenyl)cyclopropylcarbamate Pricemore >>

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Additional information on tert-butyl N-1-(5-bromo-2-methylphenyl)cyclopropylcarbamate

tert-butyl N-1-(5-bromo-2-methylphenyl)cyclopropylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-(5-bromo-2-methylphenyl)cyclopropylcarbamate, with the CAS number 2680718-16-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a cyclopropane ring and a tert-butyl group. These structural elements contribute to its versatile chemical properties, making it a valuable component in various research and industrial applications.

The synthesis of this compound typically involves multi-step processes that leverage advanced organic chemistry techniques. One of the key steps in its preparation is the formation of the cyclopropane ring, which is often achieved through ring-closing reactions or other cycloaddition methods. The presence of the bromine atom at the 5-position of the aromatic ring introduces additional complexity, as it can influence the reactivity and stability of the molecule. Recent studies have highlighted the importance of precise control over reaction conditions to ensure high yields and purity during synthesis.

In terms of applications, this compound has been extensively studied for its potential in drug discovery and materials science. Its unique electronic properties make it an attractive candidate for use in pharmaceuticals, where it can serve as a building block for more complex molecules with therapeutic potential. For instance, researchers have explored its role in inhibiting certain enzymes or targeting specific receptors, which could lead to novel drug candidates.

Moreover, this compound has shown promise in materials science due to its ability to form stable complexes with other molecules. This property is particularly useful in the development of advanced materials such as polymers or nanoparticles. Recent advancements in nanotechnology have further expanded its potential applications, as scientists continue to explore its compatibility with various fabrication techniques.

The structural integrity of this compound is also a subject of ongoing research. Studies have focused on understanding how its molecular architecture influences its stability under different environmental conditions. For example, investigations into its thermal stability and resistance to oxidation have provided valuable insights into its suitability for industrial use.

In conclusion, tert-butyl N-1-(5-bromo-2-methylphenyl)cyclopropylcarbamate represents a fascinating intersection of organic chemistry and materials science. Its unique properties and versatile applications continue to drive innovative research across multiple disciplines. As new findings emerge, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.

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